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Compound of Interest

Compound Name:
N,N-Diethyl-beta-alanine

hydrochloride

Cat. No.: B092400 Get Quote

Introduction

N,N-Diethyl-beta-alanine hydrochloride is a chemical compound with the molecular formula

C7H16ClNO2. It is the hydrochloride salt of N,N-Diethyl-beta-alanine. This document provides

a summary of its core physicochemical properties. Extensive research for detailed experimental

protocols, biological signaling pathways, and comprehensive quantitative data for this specific

compound did not yield sufficient information for an in-depth technical guide. The available

information is primarily limited to its chemical identity and basic properties.

Physicochemical Properties
A summary of the key quantitative data for N,N-Diethyl-beta-alanine and its hydrochloride salt

is presented below.
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Property Value Notes

Molecular Formula C7H16ClNO2 For the hydrochloride salt.

Molecular Weight 181.66 g/mol

Calculated based on the

atomic weights of its

constituent elements.

CAS Number 15674-67-6
For the free base (N,N-Diethyl-

beta-alanine).

Free Base Molecular Formula C7H15NO2 N,N-Diethyl-beta-alanine.

Free Base Molecular Weight 145.20 g/mol
For N,N-Diethyl-beta-alanine.

[1]

Experimental Data and Applications
Detailed experimental protocols and specific biological signaling pathways for N,N-Diethyl-
beta-alanine hydrochloride are not readily available in the public scientific literature. The

compound is referenced in the context of chemical synthesis and basic research.

One study investigated the conformational equilibria of the free base, N,N-Diethyl-beta-alanine,

in various protic and aprotic solvents using proton-proton coupling constants. The research

found that there was little conformational preference in most solvents, with the exception of a

moderate preference for the trans conformer in its conjugate base form.[2]

Some supplier information suggests that N,N-Diethyl-beta-alanine has been used as a

nucleophilic agent in reactions with epoxides and has been noted as an inhibitor of growth in

L1210 leukemia cells, potentially through the inhibition of protein synthesis.[1] However, the

detailed experimental methodologies for these applications are not provided in the available

search results.

Logical Relationship of the Compound
The following diagram illustrates the relationship between the free base and its hydrochloride

salt.
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Caption: Formation of the hydrochloride salt.

Conclusion

While the fundamental molecular properties of N,N-Diethyl-beta-alanine hydrochloride are

well-defined, a comprehensive technical guide detailing experimental protocols and biological

pathways cannot be constructed from the currently available public information. The compound

is known primarily as a chemical reagent, and further research would be required to elucidate

its specific biological activities and establish detailed methodologies for its use in scientific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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